Cas no 374935-00-9 (3-Bromo-5-(3-methoxyphenoxy)pyridine)
374935-00-9 structure
Product Name:3-Bromo-5-(3-methoxyphenoxy)pyridine
CAS No:374935-00-9
MF:C12H10BrNO2
MW:280.117302417755
CID:1082377
PubChem ID:22573906
Update Time:2025-04-20
3-Bromo-5-(3-methoxyphenoxy)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-5-(3-methoxyphenoxy)pyridine
- LogP
- Pyridine, 3-bromo-5-(3-methoxyphenoxy)-
- AKOS017549305
- 374935-00-9
- SCHEMBL2953529
- MQKKCRQPKWYAQZ-UHFFFAOYSA-N
- A898288
-
- Inchi: 1S/C12H10BrNO2/c1-15-10-3-2-4-11(6-10)16-12-5-9(13)7-14-8-12/h2-8H,1H3
- InChI Key: MQKKCRQPKWYAQZ-UHFFFAOYSA-N
- SMILES: BrC1=CN=CC(=C1)OC1C=CC=C(C=1)OC
Computed Properties
- Exact Mass: 278.9895
- Monoisotopic Mass: 278.98949g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 31.4Ų
Experimental Properties
- Density: 1.448±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 350.274°C at 760 mmHg
- Flash Point: 165.64°C
- Refractive Index: 1.589
- Solubility: Very slightly soluble (0.12 g/l) (25 º C),
- PSA: 31.35
3-Bromo-5-(3-methoxyphenoxy)pyridine Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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